Cas no 120785-95-7 ((2S)-3-Mercapto-1,2-propanediol)

• Product Name: (2S)-3-Mercapto-1,2-propanediol
• CAS No: 120785-95-7
• MF: C₃H₈O₂S
• MW: 108.159420013428
• CID: 139103
• PubChem ID: 6989207
• Update Time: 2025-08-05

(2S)-3-Mercapto-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-mercapto-, (2S)-
• (S)-1-MERCAPTOGLYCEROL
• (S)-3-Mercapto-1,2-propanediol
• (2S)-3-Mercapto-1,2-propanediol
• 1,2-Propanediol, 3-mercapto-, (2S)-

• Inchi： 1S/C3H8O2S/c4-1-3(5)2-6/h3-6H,1-2H2/t3-/m0/s1
• InChI Key： PJUIMOJAAPLTRJ-VKHMYHEASA-N
• SMILES： C(O)[C@H](O)CS

Computed Properties

• Exact Mass: 108.02450067g/mol
• Monoisotopic Mass: 108.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 247.0±0.0 °C(Predicted)
• PSA: 79.26000
• LogP: -0.73060
• pka: 9.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols